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Compound of Interest

Compound Name: Sarizotan dihydrochloride

Cat. No.: B15617820 Get Quote

Technical Support Center: Sarizotan Preclinical
and Clinical Research
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Sarizotan,

particularly in the context of Rett Syndrome. It addresses the notable discrepancies observed

between preclinical mouse studies and human clinical trials.

Frequently Asked Questions (FAQs)
Q1: What is the established mechanism of action for
Sarizotan?
A1: Sarizotan is a selective 5-HT1A receptor agonist and a dopamine D2-like receptor

antagonist.[1] It acts as a full agonist at the 5-HT1A receptor.[2][3] Its activity at dopamine

receptors is more complex; it functions as a partial agonist at D2 receptors, with the specific

effect potentially depending on the surrounding dopaminergic environment.[4] Sarizotan also

demonstrates high affinity for D3 and D4 dopamine receptors.[4]

Sarizotan's Dual Receptor Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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